![molecular formula C12H12BrN3 B4878708 N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine](/img/structure/B4878708.png)
N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine
Overview
Description
N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine, also known as 4-Bromo-2,6-dimethyl-N-(pyrimidin-4-yl)aniline, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is a pyrimidine derivative and has a molecular formula of C14H14BrN3. The purpose of
Scientific Research Applications
N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine has been extensively studied for its potential applications in the field of medicine. This compound has been reported to have anti-tumor, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, arthritis, and viral infections.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine is not fully understood. However, it has been reported that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines and chemokines that are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit their proliferation. It has also been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to have anti-viral activity by inhibiting the replication of certain viruses.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine in lab experiments are its potential anti-tumor, anti-inflammatory, and anti-viral properties. This compound has been extensively studied and has been reported to have promising results in preclinical studies. However, the limitations of using this compound in lab experiments are its potential toxicity and lack of specificity. Further studies are needed to fully understand the safety and efficacy of this compound.
Future Directions
There are several future directions for the study of N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine. One direction is to further investigate the mechanism of action of this compound and its potential use as a therapeutic agent for the treatment of cancer, arthritis, and viral infections. Another direction is to study the safety and efficacy of this compound in clinical trials. In addition, further studies are needed to optimize the synthesis method of N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine and to develop more specific analogs of this compound for improved therapeutic effects.
properties
IUPAC Name |
N-(4-bromophenyl)-2,6-dimethylpyrimidin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3/c1-8-7-12(15-9(2)14-8)16-11-5-3-10(13)4-6-11/h3-7H,1-2H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYIOZBKPSMRKNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)NC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2,6-dimethylpyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.